Cas no 896679-80-4 (4-fluoro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 896679-80-4
• MF: C₁₉H₁₄FN₃O₂S₂
• MW: 399.461764812469
• CID: 6477194
• Update Time: 2025-05-21

4-fluoro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C19H14FN3O2S2/c1-12-4-5-13(18-22-16-3-2-10-21-19(16)26-18)11-17(12)23-27(24,25)15-8-6-14(20)7-9-15/h2-11,23H,1H3
• InChI Key： VWEUBEQIWISBRI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)(=O)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 571.0±60.0 °C(Predicted)
• pka: 7.25±0.10(Predicted)

Additional information on 4-fluoro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

4-Fluoro-N-(2-Methyl-5-{1,3Thiazolo[5,4-B]Pyridin-2-Yl}Phenyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 896679-80-4, known as 4-fluoro-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. The molecule combines a sulfonamide group with a thiazolo[5,4-b]pyridine moiety and a fluorinated aromatic ring, making it a promising candidate for drug development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. The integration of the thiazolo[5,4-b]pyridine ring system into the molecule was achieved through a multi-step process that required precise control over reaction conditions to ensure high yields and purity. This structural complexity is reflected in its CAS registry number, which uniquely identifies it within the vast database of chemical compounds.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 4-fluoro-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression and inflammatory diseases. The fluorine atom at the para position of the benzene ring plays a critical role in enhancing the molecule's pharmacokinetic properties, such as bioavailability and metabolic stability.

The thiazolo[5,4-b]pyridine moiety within the compound contributes significantly to its biological activity by providing a rigid and planar structure that facilitates interactions with target proteins. This structural feature is particularly advantageous in drug design, as it allows for precise tuning of the molecule's binding affinity and selectivity. Furthermore, the methyl group attached to the phenyl ring adds to the compound's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

In terms of applications, this compound has shown promise in preclinical models of chronic inflammatory diseases such as rheumatoid arthritis and asthma. Its ability to inhibit pro-inflammatory cytokines suggests that it could serve as a novel therapeutic agent for managing autoimmune conditions. Additionally, ongoing research is exploring its potential as an anti-cancer agent by targeting key signaling pathways involved in tumor growth and metastasis.

The development of this compound represents a significant advancement in the field of heterocyclic chemistry. Its unique combination of functional groups and structural motifs makes it a valuable tool for studying complex biological systems. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to play a crucial role in the development of next-generation drugs.

In conclusion, 4-fluoro-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 896679-80-4) stands out as a cutting-edge molecule with immense potential in drug discovery and development. Its intricate structure and diverse biological activities make it an invaluable asset for researchers seeking innovative solutions to pressing healthcare challenges.